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Cat. No.: B15568900

For Researchers, Scientists, and Drug Development Professionals

Abstract

These application notes provide detailed protocols for the preparation of stock solutions of
GSK137647A, a potent and selective agonist for the free fatty acid receptor 4 (FFA4/GPR120).
[1][2][3] Accurate preparation of stock solutions is critical for ensuring the reproducibility and
reliability of experimental results. This document outlines the physicochemical properties,
solubility, and appropriate storage conditions for GSK137647A, along with step-by-step
instructions for preparing concentrated stock solutions and subsequent working solutions for
both in vitro and in vivo applications.

Physicochemical Properties

GSK137647A is a diarylsulfonamide that serves as a selective agonist of GPR120, a G
protein-coupled receptor involved in glucose homeostasis and anti-inflammatory responses.[1]

[415]
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Property Value Reference

4-methoxy-N-(2,4,6-
Chemical Name trimethylphenyl)- [2][4]
benzenesulfonamide

Molecular Formula C16H19NO3S [2][4]
Molecular Weight 305.39 g/mol [2][6]
CAS Number 349085-82-1 [2][4]
Appearance Crystalline solid / Solid powder  [2][4]

Solubility Data

GSK137647A is soluble in several organic solvents but is insoluble in water.[2][6] Dimethyl
sulfoxide (DMSO) is the recommended solvent for preparing primary stock solutions due to the
compound's high solubility.

Solvent Solubility Reference
DMSO ~30 - 61 mg/mL [4][6]

DMF ~30 mg/mL [4]

Ethanol ~1 - 10 mg/mL [41[6]
DMSO:PBS (pH 7.2) (1:2) ~0.25 mg/mL [4]

Water Insoluble [2][6]

Recommended Storage Conditions

Proper storage is essential to maintain the stability and activity of GSK137647A.
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Storage .
Form Duration Reference
Temperature
Solid Powder -20°C > 2-4 years [2][41[6]
0-4°C Days to weeks [2]
Stock Solution in
-80°C 1-2years [1][6]
DMSO
-20°C 1 month - 1 year [1][6]

Note: To prevent degradation from repeated freeze-thaw cycles, it is highly recommended to
aliquot the stock solution into single-use volumes before freezing.[1][6]

Experimental Protocols

Protocol for Preparing a Concentrated Stock Solution
(e.g., 50 mM in DMSO)

This protocol describes the preparation of a high-concentration stock solution that can be
diluted to final working concentrations for various experiments.

Materials:

o GSK137647A powder

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Sterile microcentrifuge tubes or vials

Pipettes and sterile tips
Procedure:

» Determine the required mass: Use the following formula to calculate the mass of
GSK137647A needed: Mass (mg) = Desired Concentration (mM) x Volume (mL) x Molecular
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Weight ( g/mol )
o Example for 2 mL of a 50 mM stock solution:

» Mass (mg) = 50 mM x 2 mL x 305.39 g/mol = 30.54 mg

¢ Weigh the compound: Carefully weigh the calculated amount of GSK137647A powder using
an analytical balance in a fume hood or well-ventilated area.

e Dissolve in DMSO: Add the weighed GSK137647A powder to a sterile vial. Add the desired
volume of DMSO (e.g., 2 mL) to the vial.

e Ensure complete dissolution: Vortex the solution vigorously. If necessary, gently warm the
solution (e.g., in a 37°C water bath) to aid dissolution. Visually inspect the solution to ensure
it is clear and free of any precipitate.

» Aliguot and Store: Dispense the stock solution into smaller, single-use aliquots in sterile
microcentrifuge tubes. Label each aliquot clearly with the compound name, concentration,
date, and solvent. Store the aliquots at -80°C for long-term use.[1]

Protocol for Preparing Working Solutions

For In Vitro Cell-Based Assays: Working solutions are typically prepared by diluting the
concentrated DMSO stock solution into a cell culture medium.

o Calculate the required volume of stock solution: Use the formula M1V1 = M2Va.

[e]

M1 = Concentration of stock solution (e.g., 50 mM)

o V1 = Volume of stock solution to add (unknown)

o Mz = Desired final concentration in media (e.g., 50 uM)
o V2 = Final volume of media (e.g., 10 mL)

o Example Calculation:

s V1= (Mz2XxVz)/Mi= (50 pM x 10 mL) / 50,000 pM = 0.01 mL = 10 pL
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o Prepare the working solution: Add the calculated volume of the stock solution (10 uL) to the
final volume of cell culture medium (10 mL). Mix thoroughly by gentle inversion or pipetting.

Important: The final concentration of DMSO in the cell culture medium should be kept low
(typically <0.5%) to avoid solvent-induced toxicity.

For In Vivo Studies: For animal studies, the stock solution may need to be diluted in a vehicle
suitable for injection, such as a mixture of DMSO, PEG300, Tween 80, and water, or corn oil.[1]

[6]

o Formulation Example (for injection): A clear solution can be prepared by sequentially adding
and mixing the following components: 5% DMSO, 40% PEG300, 5% Tween 80, and 50%
ddH20.[6]

 Dilution: The concentrated DMSO stock is first diluted in the PEG300, followed by the
addition of Tween 80 and finally water.[6] The mixed solution should be prepared fresh for
immediate use.[6]

Diagrams
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Caption: Experimental workflow for preparing GSK137647A solutions.
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Caption: Simplified FFA4/GPR120 signaling pathway activated by GSK137647A.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: Preparation of
GSK137647A Stock Solutions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15568900#how-to-prepare-gsk137647a-stock-
solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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